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Compound of Interest

Compound Name: Fmoc-NMe-PEG2-acid

Cat. No.: B8133556

Get Quote

As researchers, we often categorize PEGylated reagents as "benign" due to the

biocompatibility of the polyethylene glycol spacer. However, Fmoc-NMe-PEG2-acid (CAS:

1807518-77-9) presents a unique intersection of chemical properties: the base-labile

fluorenylmethoxycarbonyl (Fmoc) group, a steric-hindering N-methyl moiety, and a reactive

carboxylic acid.[1]

While not typically classified as acutely toxic (P-listed) or toxic (U-listed) by the EPA, its

disposal requires strict adherence to RCRA (Resource Conservation and Recovery Act)

standards to prevent environmental contamination and regulatory non-compliance. Improper

disposal of Fmoc derivatives can lead to the formation of reactive dibenzofulvene (DBF)

byproducts in waste lines, potentially causing blockages or exothermic polymerization.

This guide provides a field-proven, compliant workflow for the disposal of Fmoc-NMe-PEG2-
acid, distinguishing between pure reagent disposal (expired/degraded stock) and reaction

mixture waste (SPPS byproducts).[1]

Part 1: Hazard Identification & Classification
Before handling waste, you must classify the material based on its current state. Use the table

below to determine the hazard profile.
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Table 1: Chemical Hazard & Waste Profile

Feature Property Disposal Implication

Chemical Structure Fmoc-N(Me)-PEG2-COOH
Organic solid/oil.[1]

Combustible.

Primary Hazard
Irritant (Skin/Eye - H315,

H319)

Must be handled with standard

PPE (Nitrile gloves, safety

glasses).[1]

Reactivity Base-labile (Fmoc group)

CRITICAL: Do not mix with

strong bases (e.g.,

unneutralized piperidine

waste) in a closed container

without venting; CO₂ evolution

is possible if carbonates are

present, and DBF formation is

rapid.[1]

RCRA Status
Non-Listed (Generator

Knowledge)

Typically classified as Class D

(Characteristic Waste) if

ignitable (D001) in solvent, or

simply Non-Regulated

Chemical Waste if solid.[1]

Best Practice: Treat as

Hazardous Organic Waste.

Physical State Viscous oil or low-melting solid

Hygroscopic.[1] Often

becomes tacky upon exposure

to air.

Part 2: Waste Stream Segregation (The Decision
Matrix)
Effective disposal starts with segregation.[2] Mixing waste streams is the most common cause

of lab accidents and disposal vendor rejections.
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Workflow Diagram: Waste Stream Decision Matrix
This logic gate ensures the material ends up in the correct regulatory bin.

Waste Source Physical State?

Pure Solid/Oil
(Expired Reagent)Dry/Tacky

Solvated/Reaction Mix
(DCM, DMF, etc.)

Dissolved

Solid Waste Bin
(Label: Non-Halogenated Organic)

Double Bag

Halogenated Solvent?
(e.g., DCM, Chloroform)

Halogenated Waste
(Code: F002)Yes (>10%)

Non-Halogenated Waste
(Code: F003/D001)

No (DMF, DMSO only)

Click to download full resolution via product page

Caption: Decision matrix for segregating Fmoc-NMe-PEG2-acid waste based on physical state

and solvent content.

Part 3: Operational Disposal Protocols
Scenario A: Disposal of Expired/Pure Reagent (Solid/Oil)
Context: You have an old vial of Fmoc-NMe-PEG2-acid that has hydrolyzed or oxidized.[1]

Do Not Solubilize: Unless required by your specific EHS policy, do not dissolve the solid in

solvent just to dispose of it. This increases waste volume and hazard potential.

Primary Containment: Keep the material in its original glass/plastic vial. Ensure the cap is

tight.[3]

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

This protects waste handlers if the glass breaks.

Labeling: Apply a hazardous waste tag.

Chemical Name: "Fmoc-NMe-PEG2-acid (Solid)"[1]

Hazards: "Irritant"[1]

Constituents: 100% Fmoc-NMe-PEG2-acid[1]
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Bin Selection: Place in the Solid Hazardous Waste drum (often a wide-mouth HDPE drum).

Scenario B: Disposal of Reaction Mixtures (SPPS Waste)
Context: The reagent was used in peptide synthesis, dissolved in DMF or NMP, potentially

mixed with coupling agents (DIC/Oxyma).[4]

Quenching (If Reactive): If the mixture contains unreacted carbodiimides (DIC/EDC), add a

small amount of water or dilute acid to quench before bottling. Note: Fmoc-NMe-PEG2-acid
itself does not require quenching.[1]

Solvent Compatibility Check:

Halogenated: If the mixture contains Dichloromethane (DCM), it must go into the

Halogenated Waste stream (Red can/tag).

Non-Halogenated: If dissolved in DMF, DMSO, or NMP, it goes to Non-Halogenated

Organic Waste.

The "Fmoc Warning": If this waste stream also contains Piperidine (used for deprotection),

ensure the waste container is vented or not filled more than 80%. The reaction between

Fmoc-derivatives and piperidine releases CO₂ and generates dibenzofulvene.

Labeling:

Chemical Name: "Peptide Synthesis Waste"[1]

Constituents: "DMF (90%), Fmoc-NMe-PEG2-acid (<1%), Piperidine (<5%)"[1]

Part 4: The Self-Validating Safety System
To ensure your lab remains compliant, implement this "Self-Validating" checklist. If you cannot

check all boxes, the disposal procedure is incomplete.
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Validation Check Criteria Why it matters

[ ] pH Check
Waste stream pH is known

(approximate).

Prevents mixing incompatible

acids/bases (e.g., Cyanide

generation or exothermic

neutralization).[1]

[ ] Solvent Segregation

Halogenated solvents (DCM)

are separated from Non-

Halogenated (DMF).[1]

Mixing these incurs high

disposal fines (incineration vs.

fuel blending).[1]

[ ] Cap Integrity
Waste container cap is secure

but not over-torqued.

Prevents volatile emissions

(VOCs) and leaks during

transport.[1]

[ ] SAA Limit
Satellite Accumulation Area

(SAA) volume < 55 gallons.[1]

Federal RCRA violation if

exceeded without moving to

central storage.[1]

[ ] Label Date
"Start Date" is blank until the

container is full.

Once dated, you only have 3

days to move the container (in

many jurisdictions).

Part 5: Regulatory Compliance (RCRA Codes)
While Fmoc-NMe-PEG2-acid is not specifically listed, "Generator Knowledge" allows us to

assign codes based on the mixture.[1]

Pure Substance: Not hazardous by RCRA characteristic unless it exhibits ignitability

(unlikely). However, most institutions assign a placeholder code for incineration.

Common Waste Codes (Mixtures):

D001: Ignitable (if flash point < 60°C, e.g., in Acetone/Acetonitrile).

F002: Spent halogenated solvents (if mixed with DCM).

F003: Spent non-halogenated solvents (if mixed with Acetone/Ethyl Acetate).
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Expert Insight:

"The 'NMe' group on this PEG linker increases its solubility in organic solvents compared to

standard amino acids. Consequently, it is almost always found in the organic solvent waste

stream rather than aqueous waste. Never pour this down the sink; it will coat plumbing with a

tacky PEG residue that is extremely difficult to remove."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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